Cas no 74418-11-4 (1-methyl-4-[3-(trifluoromethyl)phenyl]-Piperazine)

• Product Name: 1-methyl-4-[3-(trifluoromethyl)phenyl]-Piperazine
• CAS No: 74418-11-4
• MF: C₁₂H₁₅F₃N₂
• MW: 244.256113290787
• CID: 1116950
• PubChem ID: 11053876
• Update Time: 2025-04-20

1-methyl-4-[3-(trifluoromethyl)phenyl]-Piperazine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-[3-(trifluoromethyl)phenyl]-Piperazine
• 1-methyl-4-[3-(trifluoromethyl)phenyl]piperazine
• CHEMBL1180546
• SJMFXYSWUBYUON-UHFFFAOYSA-N
• AYBJOYHCSCVXCS-UHFFFAOYSA-N
• Piperazine, 1-methyl-4-[3-(trifluoromethyl)phenyl]-
• DTXSID80453530
• SCHEMBL1101976
• 74418-11-4

• Inchi： 1S/C12H15F3N2/c1-16-5-7-17(8-6-16)11-4-2-3-10(9-11)12(13,14)15/h2-4,9H,5-8H2,1H3
• InChI Key： AYBJOYHCSCVXCS-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N1CCN(C)CC1)(F)F

Computed Properties

• Exact Mass: 244.11885
• Monoisotopic Mass: 244.11873297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48